Cas no 2034450-16-1 (2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide)

2-(4-Chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide is a synthetic organic compound featuring a chlorophenoxy moiety linked to an acetamide group with a hydroxy-substituted tetrahydropyranylpropyl chain. Its structural design combines aromatic and heterocyclic components, offering potential utility in medicinal chemistry and agrochemical applications. The presence of the 4-chlorophenoxy group may enhance biological activity, while the hydroxy-tetrahydropyranylpropyl side chain contributes to improved solubility and metabolic stability. This compound is of interest for research in selective enzyme inhibition or receptor modulation due to its balanced lipophilicity and hydrogen-bonding capacity. Suitable for exploratory studies in drug discovery or crop protection, it serves as a versatile intermediate for further functionalization.
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide structure
2034450-16-1 structure
Product Name:2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
CAS No:2034450-16-1
MF:C16H22ClNO4
MW:327.80318403244
CID:5351639
Update Time:2025-05-27

2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenoxy)-N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)acetamide
    • 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
    • Inchi: 1S/C16H22ClNO4/c17-13-1-3-14(4-2-13)22-11-16(20)18-8-5-15(19)12-6-9-21-10-7-12/h1-4,12,15,19H,5-11H2,(H,18,20)
    • InChI Key: WNMAZKGQEKJGQZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC(NCCC(C1CCOCC1)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 328
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.8

2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6507-1161-2μmol
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
2μmol
$85.5 2023-09-08
Life Chemicals
F6507-1161-5μmol
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
5μmol
$94.5 2023-09-08
Life Chemicals
F6507-1161-10μmol
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
10μmol
$103.5 2023-09-08
Life Chemicals
F6507-1161-20μmol
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
20μmol
$118.5 2023-09-08
Life Chemicals
F6507-1161-1mg
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
1mg
$81.0 2023-09-08
Life Chemicals
F6507-1161-2mg
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
2mg
$88.5 2023-09-08
Life Chemicals
F6507-1161-3mg
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
3mg
$94.5 2023-09-08
Life Chemicals
F6507-1161-4mg
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
4mg
$99.0 2023-09-08
Life Chemicals
F6507-1161-5mg
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
5mg
$103.5 2023-09-08
Life Chemicals
F6507-1161-10mg
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
2034450-16-1
10mg
$118.5 2023-09-08

Additional information on 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide

Research Briefing on 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide (CAS: 2034450-16-1)

In recent years, the compound 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide (CAS: 2034450-16-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of novel catalytic systems and green chemistry approaches to enhance the efficiency of the synthesis. The compound's structural complexity, particularly the presence of the oxan-4-yl moiety and the chlorophenoxy group, has been a focal point for structure-activity relationship (SAR) studies aimed at understanding its biological activity.

Pharmacological evaluations of 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide have revealed its potential as a modulator of key biological pathways. Recent in vitro and in vivo studies suggest that the compound exhibits significant activity against specific targets, including enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, preliminary data indicate that it may act as a selective inhibitor of certain kinases, making it a candidate for further investigation in oncology and autoimmune diseases.

One of the most notable findings from recent research is the compound's favorable pharmacokinetic profile. Studies have demonstrated good oral bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. Additionally, toxicity assessments have shown a promising safety margin, although further preclinical studies are required to fully evaluate its long-term effects.

In the context of drug development, 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide has been explored in combination therapies. Researchers have investigated its synergistic effects with existing drugs, particularly in resistant disease models. These studies have highlighted the compound's potential to enhance the efficacy of standard treatments while mitigating adverse effects.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as scale-up synthesis, formulation optimization, and regulatory compliance need to be addressed. However, the growing body of research underscores the therapeutic promise of 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide, positioning it as a molecule of interest for future drug discovery efforts.

In conclusion, the latest research on 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide (CAS: 2034450-16-1) highlights its potential as a versatile therapeutic agent. Continued investigation into its mechanisms of action and clinical applications will be essential to fully realize its benefits. This briefing serves as a snapshot of the current state of research, providing valuable insights for professionals in the chemical biology and pharmaceutical fields.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd